2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 3-(methanesulfonamido)-2-methyl-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H15F3N2O3S/c1-10-11(6-5-9-13(10)21-25(2,23)24)15(22)20-14-8-4-3-7-12(14)16(17,18)19/h3-9,21H,1-2H3,(H,20,22)
• InChI Key: POJXKWTZESZLNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H15F3N2O3S
• Molecular Weight: 372.4 g/mol

Description

2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial enzyme involved in B-cell receptor signaling, and its inhibition has been shown to be an effective strategy for the treatment of B-cell malignancies.

Mechanism of Action

BTK is a key enzyme involved in B-cell receptor signaling, which is essential for the survival and proliferation of B-cell malignancies. 2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide selectively binds to the active site of BTK, preventing its activation and downstream signaling. This leads to decreased proliferation and survival of B-cell malignancies.
Biochemical and Physiological Effects:
2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide has been shown to selectively inhibit BTK in B-cell malignancies, leading to decreased proliferation and survival. In addition, 2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide has been shown to have minimal off-target effects on other kinases, reducing the risk of toxicity and adverse effects.

Advantages and Limitations for Lab Experiments

2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide has several advantages for use in lab experiments, including its potency and selectivity for BTK, as well as its minimal off-target effects. However, 2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide may have limitations in certain experimental settings, such as in vivo studies where its pharmacokinetics and bioavailability may need to be optimized.

Future Directions

For research on 2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide include the optimization of its pharmacokinetics and bioavailability for use in in vivo studies, as well as the exploration of its potential for combination therapy with other targeted agents. Additionally, further studies are needed to elucidate the mechanisms of resistance to BTK inhibition and to identify biomarkers that can predict response to 2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide.

Scientific Research Applications

2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, 2-methyl-3-[(methylsulfonyl)amino]-N-[2-(trifluoromethyl)phenyl]benzamide has been shown to induce potent and selective inhibition of BTK, leading to decreased proliferation and survival of B-cell malignancies.